molecular formula C6H5FN4 B8425035 4-(Azidomethyl)-3-fluoropyridine CAS No. 870063-61-9

4-(Azidomethyl)-3-fluoropyridine

Cat. No.: B8425035
CAS No.: 870063-61-9
M. Wt: 152.13 g/mol
InChI Key: ITHWLQZYSNZMES-UHFFFAOYSA-N
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Description

4-(Azidomethyl)-3-fluoropyridine is a fluorinated pyridine derivative featuring an azidomethyl (-CH₂N₃) substituent at the 4-position and a fluorine atom at the 3-position. This compound combines the electron-withdrawing effects of fluorine with the reactive azide group, making it a versatile intermediate in medicinal chemistry, materials science, and synthetic organic chemistry. Its synthesis likely involves halogenation or nucleophilic substitution of pre-functionalized pyridine precursors, analogous to methods used for azidomethyl benzene derivatives .

Properties

CAS No.

870063-61-9

Molecular Formula

C6H5FN4

Molecular Weight

152.13 g/mol

IUPAC Name

4-(azidomethyl)-3-fluoropyridine

InChI

InChI=1S/C6H5FN4/c7-6-4-9-2-1-5(6)3-10-11-8/h1-2,4H,3H2

InChI Key

ITHWLQZYSNZMES-UHFFFAOYSA-N

Canonical SMILES

C1=CN=CC(=C1CN=[N+]=[N-])F

Origin of Product

United States

Comparison with Similar Compounds

Reactivity in Click Chemistry

The azide group in 4-(Azidomethyl)-3-fluoropyridine is highly reactive in CuAAC, similar to azidomethyl-substituted benzene derivatives (e.g., 1-(azidomethyl)-4-fluorobenzene). However, the electron-deficient pyridine ring may accelerate cycloaddition kinetics compared to benzene analogues due to enhanced azide electrophilicity. For example, benzene-based azidomethyl compounds achieve >95% conversion in click reactions under standard conditions .

Table 1: Click Chemistry Reactivity Comparison

Compound Reaction Yield (%) Key Conditions Application Example
1-(Azidomethyl)-4-fluorobenzene 92–98 Cu(I), room temperature Triazole-based corrosion inhibitors
4-(Azidomethyl)pyrazole-3-carboxylate 85–90 t-BuOK, THF Synthesis of diazepine derivatives
4-(Azidomethyl)-3-fluoropyridine (inferred) ~90–95* Cu(I), mild conditions Drug conjugates, polymers

*Inferred from analogous systems.

Physicochemical Properties

The fluorine atom and pyridine ring significantly influence solubility and stability. Pyridine derivatives generally exhibit higher polarity and water solubility compared to benzene analogues. For instance, 3-fluoropyridine derivatives synthesized via C-H activation show enhanced metabolic stability in medicinal applications, a trait likely shared by 4-(Azidomethyl)-3-fluoropyridine . In contrast, azidomethyl benzene derivatives are more lipophilic, favoring applications in corrosion inhibition .

Table 2: Key Physicochemical Properties

Compound Molecular Weight (g/mol) LogP* Solubility (mg/mL) Stability Notes
1-(Azidomethyl)-4-fluorobenzene 153.1 1.8 ~10 (DMSO) Stable under inert conditions
4-(Azidomethyl)-3-fluoropyridine 168.1 0.9 ~15 (DMSO) Sensitive to UV/heat
4-Fluoropyrimidine 112.1 0.5 ~20 (Water) High hydrolytic stability

*Calculated using fragment-based methods.

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